![molecular formula C15H14O4 B7478275 2-(4-Methoxyphenyl)-2-phenoxyacetic acid](/img/structure/B7478275.png)
2-(4-Methoxyphenyl)-2-phenoxyacetic acid
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Overview
Description
2-(4-Methoxyphenyl)-2-phenoxyacetic acid, also known as MPA, is a non-steroidal anti-inflammatory drug (NSAID) that has been used for the treatment of various inflammatory conditions. It is a white crystalline powder that is soluble in water and has a molecular weight of 296.33 g/mol. MPA is a derivative of phenylacetic acid and is structurally similar to other NSAIDs such as ibuprofen and naproxen.
Mechanism of Action
2-(4-Methoxyphenyl)-2-phenoxyacetic acid exerts its anti-inflammatory effects through the inhibition of COX enzymes, specifically COX-2. By blocking the production of prostaglandins and other inflammatory mediators, 2-(4-Methoxyphenyl)-2-phenoxyacetic acid reduces inflammation and pain. Additionally, 2-(4-Methoxyphenyl)-2-phenoxyacetic acid has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory effects, 2-(4-Methoxyphenyl)-2-phenoxyacetic acid has been shown to have a range of other biochemical and physiological effects. These include the modulation of cytokine production, the inhibition of platelet aggregation, and the induction of apoptosis in cancer cells. 2-(4-Methoxyphenyl)-2-phenoxyacetic acid has also been found to have neuroprotective effects, which may be relevant for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-(4-Methoxyphenyl)-2-phenoxyacetic acid has several advantages as a research tool, including its well-established anti-inflammatory and analgesic properties. However, there are also some limitations to its use in lab experiments. For example, 2-(4-Methoxyphenyl)-2-phenoxyacetic acid has been shown to have some cytotoxic effects at high concentrations, which may limit its use in certain cell culture models. Additionally, 2-(4-Methoxyphenyl)-2-phenoxyacetic acid has a relatively short half-life and may require frequent dosing in animal models.
Future Directions
There are several potential future directions for research on 2-(4-Methoxyphenyl)-2-phenoxyacetic acid. One area of interest is the development of novel 2-(4-Methoxyphenyl)-2-phenoxyacetic acid derivatives with improved pharmacokinetic properties and reduced toxicity. Additionally, 2-(4-Methoxyphenyl)-2-phenoxyacetic acid may have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further research is needed to explore these and other potential applications of 2-(4-Methoxyphenyl)-2-phenoxyacetic acid in the field of medicine and biomedical research.
Synthesis Methods
The synthesis of 2-(4-Methoxyphenyl)-2-phenoxyacetic acid can be achieved through several methods, including the reaction of 4-methoxyphenylacetic acid with phenol in the presence of a catalyst, or the reaction of 4-bromoanisole with phenylacetic acid in the presence of a base. The yield and purity of the final product can be improved through the use of various purification techniques, such as recrystallization or column chromatography.
Scientific Research Applications
2-(4-Methoxyphenyl)-2-phenoxyacetic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. 2-(4-Methoxyphenyl)-2-phenoxyacetic acid has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
properties
IUPAC Name |
2-(4-methoxyphenyl)-2-phenoxyacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-18-12-9-7-11(8-10-12)14(15(16)17)19-13-5-3-2-4-6-13/h2-10,14H,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWNOWXCIKHRAHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(C(=O)O)OC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxyphenyl)-2-phenoxyacetic acid |
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